Cas no 92302-84-6 (4-methylideneazepane hydrochloride)

• Product Name: 4-methylideneazepane hydrochloride
• CAS No: 92302-84-6
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 4659776
• Update Time: 2025-10-29

4-methylideneazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methylideneazepane hydrochloride

• Inchi： 1S/C7H13N.ClH/c1-7-3-2-5-8-6-4-7;/h8H,1-6H2;1H
• InChI Key： UNNQVYYXALZWOY-UHFFFAOYSA-N
• SMILES： N1CCCC(=C)CC1.[H]Cl

Additional information on 4-methylideneazepane hydrochloride

Recent Advances in the Study of 4-Methylideneazepane Hydrochloride (CAS: 92302-84-6)

4-Methylideneazepane hydrochloride (CAS: 92302-84-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential applications in various therapeutic areas, including neurology and oncology. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 4-methylideneazepane hydrochloride, highlighting its improved yield and purity through optimized reaction conditions. The study emphasized the importance of this compound as a key intermediate in the synthesis of more complex molecules with potential therapeutic effects. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the synthesized compound.

In the realm of pharmacology, 4-methylideneazepane hydrochloride has shown promising activity as a modulator of neurotransmitter systems. Preliminary in vitro studies demonstrated its affinity for specific receptor subtypes, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential role in cancer therapy. Recent preclinical studies have explored its ability to inhibit the growth of certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for tumor proliferation. While these results are encouraging, additional research is needed to elucidate the exact molecular targets and optimize the compound's efficacy.

In conclusion, 4-methylideneazepane hydrochloride (CAS: 92302-84-6) represents a versatile compound with significant potential in drug discovery and development. Its synthetic accessibility, coupled with its promising pharmacological properties, makes it a valuable candidate for further investigation. Future studies should focus on expanding the understanding of its mechanisms of action and exploring its therapeutic applications in greater detail.